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Compound of Interest

Compound Name: Cyanuric chloride

Cat. No.: B1664455

Introduction

Cyanuric chloride, systematically named 2,4,6-trichloro-1,3,5-triazine, is a heterocyclic
organic compound and the chlorinated derivative of 1,3,5-triazine.[1] It presents as a white,
crystalline powder with a pungent odor.[1][2][3] The molecule is the trimer of cyanogen chloride
and serves as a foundational precursor in the synthesis of a wide array of chemical products,
most notably the triazine-class herbicides such as atrazine.[1][2] Its utility stems from the high
reactivity of its chlorine substituents, which are susceptible to sequential nucleophilic
substitution. This guide provides a detailed examination of its molecular structure,
physicochemical properties, and the experimental protocols for its synthesis and
characterization.

Molecular Structure

The core of cyanuric chloride is a six-membered aromatic ring composed of alternating
carbon and nitrogen atoms, known as a 1,3,5-triazine ring.[1] Each carbon atom in this
heterocyclic ring is bonded to a chlorine atom.[3] The molecule is planar and possesses D3h
symmetry. The aromatic character of the triazine ring contributes to its relative stability, while
the electronegative chlorine atoms make the carbon atoms electrophilic and thus highly
reactive towards nucleophiles.[2]

Physicochemical and Spectroscopic Data
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The structural attributes of cyanuric chloride give rise to its distinct physical and chemical

properties, which are summarized below. Spectroscopic data are fundamental for its

identification and structural confirmation.

Table 1: Physicochemical Properties of Cyanuric Chloride

Property

Value

Chemical Formula

CsCIsN3[1][2][4]

IUPAC Name 2,4,6-trichloro-1,3,5-triazine[3]
Molar Mass 184.40 g/mol [1][2]
White crystalline powder with a pungent odor[1]
Appearance
[2]
Density 1.32 g/ecm3[1][2][3]
Melting Point 144-148 °C[1][2]
Boiling Point 192 °C[1][2]
B Hydrolyzes in water; Soluble in various organic
Solubility

solvents (e.g., acetone, chloroform, THF)[1][4]

Table 2: Spectroscopic Data for Cyanuric Chloride
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Spectroscopic Technique Key Observations

A single resonance is typically observed,
13C NMR indicating the chemical equivalence of the three

carbon atoms in the triazine ring.[3][5]

Characteristic peaks corresponding to the C-Cl
Infrared (IR) Spectroscopy stretching and the triazine ring vibrations are
present.[6][7]

The mass spectrum shows a characteristic
Mass Spectrometry (MS) isotopic pattern for a molecule containing three

chlorine atoms.[3]

UV Spect Maximum absorption (Amax) is observed at 241
ectrosco
P i nm when measured in ethanol.[8]

Experimental Protocols

Synthesis of Cyanuric Chloride

The industrial synthesis of cyanuric chloride is a well-established two-step process that
begins with hydrogen cyanide (HCN).[1][2]

Step 1: Synthesis of Cyanogen Chloride (CICN) Hydrogen cyanide is reacted with chlorine gas
to produce cyanogen chloride and hydrogen chloride as a byproduct.[2] This reaction is highly
exothermic and is typically carried out in the gas phase or in a suitable solvent.

e Reaction: HCN + Cl2 —» CICN + HCI[2]

Step 2: Trimerization of Cyanogen Chloride The cyanogen chloride produced in the first step is
then trimerized to form cyanuric chloride.[1][2] This cyclization reaction is performed at
elevated temperatures, generally between 180-250°C, over a carbon-based catalyst, such as
activated carbon.[4]

e Reaction: 3 CICN - (NCCl)s[1]

o Workflow:
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Gaseous cyanogen chloride is passed through a heated reactor containing the activated
carbon catalyst.[4]

The trimerization reaction occurs on the surface of the catalyst.[4]
after cooling.

The crude cyanuric chloride product, which is a solid at room temperature, is collected

Purification is achieved through methods such as recrystallization or distillation to remove
unreacted starting material and any byproducts.[4]

Visualizations

Caption: Molecular structure of cyanuric chloride (CsCI3Ns).

Step 1: Cyanogen Chioride Formation
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Click to download full resolution via product page
Caption: Workflow for the industrial synthesis of cyanuric chloride.

Need Custom Synthesis?

Email: info@benchchem.com or Request Quote Online.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://en.wikipedia.org/wiki/Cyanuric_chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanuric-chloride
https://synthetikaeu.com/en_US/n/13
https://spectrabase.com/compound/6cEdT3elS8w
https://pubs.aip.org/aip/jcp/article/53/9/3698/758350/Single-Crystal-Infrared-and-Raman-Spectra-of
https://m.chemicalbook.com/SpectrumEN_108-77-0_ir1.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852761.htm
https://www.benchchem.com/product/b1664455#what-is-the-structure-of-cyanuric-chloride
https://www.benchchem.com/product/b1664455#what-is-the-structure-of-cyanuric-chloride
https://www.benchchem.com/product/b1664455#what-is-the-structure-of-cyanuric-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

